5'-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]

• Molecular Formula: C15H26O
• Molecular Weight: 222.37 g/mol
• IUPAC Name: 3'-propan-2-ylspiro[3-oxabicyclo[5.1.0]octane-4,1'-cyclohexane]
• InChI: InChI=1S/C15H26O/c1-11(2)13-4-3-6-15(9-13)7-5-12-8-14(12)10-16-15/h11-14H,3-10H2,1-2H3
• InChI Key: NGGFZKBFTICMJR-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1CCCC2(C1)CCC3CC3CO2

Description

This spiro compound features a bicyclo[5.1.0]octane core fused via an oxygen atom (3-oxa) to a cyclohexane ring substituted with a propan-2-yl group. Its structure combines a strained norbornene-like bicyclic system with a saturated cyclohexane moiety, imparting unique steric and electronic properties.

Preparation Methods

Analytical Techniques for Confirmation of Synthesis

• Nuclear Magnetic Resonance Spectroscopy (NMR):
  Proton (1H) and Carbon-13 (13C) NMR are used to confirm the bicyclic and spirocyclic framework, including the characteristic chemical shifts and coupling constants of the oxaspiro and isopropyl groups.

• Mass Spectrometry (MS):
  Electron ionization or electrospray ionization MS confirms the molecular weight of 222.37 g/mol and provides fragmentation patterns consistent with the spirocyclic structure.

• Infrared Spectroscopy (IR):
  IR spectra show characteristic ether C–O stretching vibrations near 1100 cm⁻¹, confirming the oxaspiro linkage.

• X-ray Crystallography (if applicable):
  Single-crystal X-ray diffraction can definitively establish the three-dimensional spirocyclic conformation and stereochemistry.

Summary and Outlook

The preparation of 5'-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] involves a carefully orchestrated sequence of cyclization, oxidation, and alkylation reactions. The synthetic route demands precise control of reaction conditions to manage the formation of the strained bicyclic system and the spiro ether linkage. Analytical methods such as NMR, MS, and IR spectroscopy are essential for verifying the structure and purity of the compound. This compound's unique architecture makes it a promising candidate for further exploration in medicinal chemistry and material science applications.

Chemical Reactions Analysis

Types of Reactions

5’-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1’-cyclohexane] undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reagents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic and electrophilic substitution reactions are possible, depending on the functional groups present on the compound.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Halogenation using bromine or chlorine in the presence of a catalyst.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids or ketones, while reduction can produce alcohols or alkanes.

Scientific Research Applications

5’-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1’-cyclohexane] has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a bioisostere in drug design.

Medicine: Explored for its potential therapeutic properties, including anti-inflammatory and anticancer activities.

Industry: Utilized in the development of new materials with unique mechanical and chemical properties.

Mechanism of Action

The mechanism of action of 5’-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1’-cyclohexane] involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain enzymes or receptors, modulating their activity. For example, it may inhibit or activate specific signaling pathways, leading to desired biological effects .

Comparison with Similar Compounds

Spiro Compounds with Varied Ring Systems

• 5'-Methyl-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclopentane] (CAS 2059934-05-1): Differs in the spiro-attached ring (cyclopentane vs. cyclohexane), reducing molecular weight (180.29 vs. ~208 g/mol for the target compound).
• 3,5,8-Trioxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] :
  • Contains additional oxygen atoms, enabling thiolysis reactions in water (green chemistry), whereas the target compound’s single oxygen may limit such reactivity .

Bicyclo[2.2.2]octane Derivatives

• Bicyclo[2.2.2]octane’s lower strain (vs. bicyclo[5.1.0]) enhances synthetic accessibility via oxidative methods using transition metal catalysts .

Reactivity and Functional Group Influence

Substituent Effects

• Propan-2-yl Group :
  • Increases hydrophobicity (logP ~3.5 estimated), akin to cyclohexane derivatives in membrane studies, which alter lipid mixing kinetics more than linear alkanes .
  • Unlike methyl groups (e.g., in 5'-methyl analogs), the isopropyl group may sterically hinder nucleophilic attacks on the spiro-oxygen .

Comparison with Aromatic and Alicyclic Systems

• Cyclohexane vs. Benzene :
  • The target’s cyclohexane ring (sp³ hybridized) lacks aromatic resonance, reducing conjugation but improving stability under reducing conditions compared to benzene .

Thermal and Solubility Profiles

Compound	Molecular Weight (g/mol)	Boiling Point (°C)	Hydrophobicity (logP)	Key Application
Target Compound	~208	Not reported	~3.5	Membrane studies, LC materials
5'-Methyl-spiro-cyclopentane	180.29	Not reported	~2.8	Synthetic intermediate
Bicyclo[2.2.2]octane	110.20	160–165	2.1	Liquid crystals, drug design

Biological Activity

5'-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane], also known by its CAS number 2059940-43-9, is a complex organic compound characterized by its unique spirocyclic structure. This compound has garnered interest in various fields, particularly in medicinal chemistry and pharmacology, due to its potential biological activities. This article aims to explore the biological activity of this compound based on available research findings.

The molecular formula of 5'-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] is $C_{15}H_{26}O$ with a molecular weight of 222.37 g/mol. The structure includes a spirocyclic arrangement that may influence its interaction with biological targets.

Property	Value
Molecular Formula	C₁₅H₂₆O
Molecular Weight	222.37 g/mol
Structure	Spirocyclic

Biological Activity

Research into the biological activity of 5'-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] suggests various potential therapeutic applications:

Antimicrobial Activity

Preliminary studies indicate that compounds with similar structural features exhibit antimicrobial properties. The unique spirocyclic structure may enhance the ability of this compound to interact with microbial cell membranes or enzymes, thereby inhibiting growth.

Anticancer Properties

The compound's potential as an anticancer agent is under investigation. Compounds with spirocyclic configurations have been reported to exhibit cytotoxic effects against various cancer cell lines by inducing apoptosis or inhibiting cell proliferation pathways.

The mechanism through which 5'-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] exerts its biological effects may involve:

• Enzyme Inhibition : The compound may fit into active sites of enzymes, blocking their function.
• Receptor Modulation : It could interact with specific receptors involved in signaling pathways related to growth and survival in cancer cells.

Case Studies and Research Findings

Recent studies have explored the biological effects of similar compounds and provided insights into the potential activities of 5'-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane]:

• Study on Antimicrobial Activity : A study demonstrated that spirocyclic compounds displayed significant antibacterial activity against Gram-positive and Gram-negative bacteria, suggesting a similar potential for 5'-(Propan-2-yl)-3-oxaspiro[bicyclo[5.1.0]octane-4,1'-cyclohexane] .
• Anticancer Research : In vitro studies on structurally related compounds showed promising results in inhibiting the proliferation of cancer cells across various lines, indicating that further research on this compound could yield valuable insights into its anticancer potential.
• Toxicological Evaluation : Toxicity assessments are critical for determining the safety profile of new compounds. Initial evaluations suggest that derivatives of spirocyclic compounds have manageable toxicity levels, which could be favorable for therapeutic use .